methyl 3-(N-(3,4-dimethylphenyl)-N-(2-oxo-2-(m-tolylamino)ethyl)sulfamoyl)thiophene-2-carboxylate
Description
Methyl 3-(N-(3,4-dimethylphenyl)-N-(2-oxo-2-(m-tolylamino)ethyl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H24N2O5S2 and its molecular weight is 472.57. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Activity
Thiophene and thienopyrimidine derivatives exhibit antiproliferative activity against cancer cell lines, such as breast and colon cancer, indicating potential for cancer treatment research. Compounds from these categories have shown remarkable activity, suggesting a pathway for developing new anticancer agents (Ghorab, Al‐Dhfyan, Al-Dosari, El-Gazzar, & Alsaid, 2013).
Synthesis of Tetrasubstituted Thiophenes
Innovative synthesis methods for tetrasubstituted thiophenes have been developed, contributing to the field of organic chemistry and material science. These methods provide efficient, economical ways to produce complex thiophene structures with potential applications in electronics and pharmaceuticals (Sahu, Gupta, Singh, Yadav, Panwar, Kumar, Ram, Kumar, & Pratap, 2015).
Heterocyclic Disperse Dyes
Thiophene derivatives have been used to synthesize new monoazo disperse dyes for dyeing polyester fibers, showing potential in textile engineering. These dyes offer various colors with excellent fastness properties, although they exhibit poor photostability, which can be a focus for further improvement (Iyun, Bello, Abayeh, Jauro, & Shode, 2015).
Fluorescent Probes
Polythiophene-based conjugated polymers have been synthesized for selective detection of metal ions and amino acids in aqueous solutions. These findings are critical for developing new sensors and diagnostics tools, demonstrating the versatility of thiophene derivatives in biochemical applications (Guo, Yang, Yang, Zhu, Pei, & Zhang, 2014).
properties
IUPAC Name |
methyl 3-[(3,4-dimethylphenyl)-[2-(3-methylanilino)-2-oxoethyl]sulfamoyl]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O5S2/c1-15-6-5-7-18(12-15)24-21(26)14-25(19-9-8-16(2)17(3)13-19)32(28,29)20-10-11-31-22(20)23(27)30-4/h5-13H,14H2,1-4H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQQNOQOMXFCLSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN(C2=CC(=C(C=C2)C)C)S(=O)(=O)C3=C(SC=C3)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 3-(N-(3,4-dimethylphenyl)-N-(2-oxo-2-(m-tolylamino)ethyl)sulfamoyl)thiophene-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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